Cas no 54495-62-4 (Benzene, 1-(3-methylphenoxy)-2-nitro-)

Benzene, 1-(3-methylphenoxy)-2-nitro- structure
54495-62-4 structure
Product Name:Benzene, 1-(3-methylphenoxy)-2-nitro-
CAS No:54495-62-4
MF:C13H11NO3
MW:229.231343507767
CID:1589518
PubChem ID:12060792
Update Time:2025-04-21

Benzene, 1-(3-methylphenoxy)-2-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-(3-methylphenoxy)-2-nitro-
    • HS-4168
    • SCHEMBL7997064
    • CHEMBL2270126
    • 54495-62-4
    • 1-(3-methylphenoxy)-2-nitrobenzene
    • Inchi: 1S/C13H11NO3/c1-10-5-4-6-11(9-10)17-13-8-3-2-7-12(13)14(15)16/h2-9H,1H3
    • InChI Key: WOAVWBGOVFKQMD-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1[N+](=O)[O-])C1=CC=CC(C)=C1

Computed Properties

  • Exact Mass: 229.07393
  • Monoisotopic Mass: 229.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 55Ų

Experimental Properties

  • PSA: 52.37
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